Cas no 333747-23-2 (N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide)
N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-4-oxo-4H-chromene-2-carboxamide
- 4H-1-Benzopyran-2-carboxamide, N-[4-[[(4-methyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-4-oxo-
- N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)-4-oxo-4H-chromene-2-carboxamide
- NCGC00293051-01
- N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide
- SMR000651031
- F1750-0040
- HMS2940P16
- AKOS001517022
- N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-oxochromene-2-carboxamide
- SR-01000014869-1
- Oprea1_265296
- 333747-23-2
- AB00675782-07
- CHEMBL1429130
- SR-01000014869
- Z1213670844
- AB00675782-01
- MLS001141324
-
- Inchi: 1S/C21H16N4O5S/c1-13-10-11-22-21(23-13)25-31(28,29)15-8-6-14(7-9-15)24-20(27)19-12-17(26)16-4-2-3-5-18(16)30-19/h2-12H,1H3,(H,24,27)(H,22,23,25)
- InChI Key: SPZSTCTWSQCPCI-UHFFFAOYSA-N
- SMILES: C1(C(NC2=CC=C(S(NC3=NC=CC(C)=N3)(=O)=O)C=C2)=O)OC2=CC=CC=C2C(=O)C=1
Computed Properties
- Exact Mass: 436.08414080g/mol
- Monoisotopic Mass: 436.08414080g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 816
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 136Ų
N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1750-0040-2μmol |
N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide |
333747-23-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1750-0040-5μmol |
N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide |
333747-23-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1750-0040-10μmol |
N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide |
333747-23-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1750-0040-20μmol |
N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide |
333747-23-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1750-0040-1mg |
N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide |
333747-23-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1750-0040-2mg |
N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide |
333747-23-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1750-0040-3mg |
N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide |
333747-23-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1750-0040-4mg |
N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide |
333747-23-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1750-0040-5mg |
N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide |
333747-23-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1750-0040-10mg |
N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide |
333747-23-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide
Recent Advances in the Study of N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide (CAS: 333747-23-2)
The compound N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide (CAS: 333747-23-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies on this compound, focusing on its synthesis, mechanism of action, and biological activities.
Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are implicated in various cancers and inflammatory diseases. The structural uniqueness of this molecule, featuring a chromene-2-carboxamide core linked to a sulfamoylphenyl moiety, contributes to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding mode, providing valuable insights for further drug development.
In vitro and in vivo studies have demonstrated promising results, particularly in the context of oncology. For instance, preclinical trials have shown that this compound effectively inhibits tumor growth in xenograft models by disrupting key signaling pathways. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been optimized through structural modifications, enhancing its potential as a clinical candidate.
Despite these advancements, challenges remain, including the need for further toxicity profiling and the exploration of combination therapies to mitigate potential resistance mechanisms. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate the transition from bench to bedside.
In conclusion, N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide represents a promising scaffold for the development of novel therapeutics. Continued research into its molecular interactions and therapeutic efficacy will be crucial for realizing its full potential in treating complex diseases.
333747-23-2 (N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)